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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide for the synthesis of lipid
nanoparticles (LNPs) using the novel ionizable lipidoid 93-0170. The protocols are compiled
from established research methodologies and are intended for research purposes only.

Introduction to 93-0170 Lipid Nanoparticles

93-0170 is a chalcogen-containing ionizable cationic lipidoid that has demonstrated significant
potential in the formulation of lipid nanoparticles for the delivery of various therapeutic
payloads, including messenger RNA (mMRNA) and cyclic dinucleotides like cGAMP.[1][2] LNPs
formulated with 93-0170 have been utilized in applications such as in situ cancer vaccination
and have shown effective delivery to specific cell types.[1][2]

The synthesis of 93-0170 LNPs typically involves a rapid mixing process, most commonly
using a microfluidic device, where an organic phase containing the lipids is mixed with an
aqueous phase containing the payload. This process allows for precise control over the
physicochemical properties of the resulting nanoparticles.
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Materials and Equipment
Lipids and Reagents

Component

Supplier (Example)

Purpose

93-0170

MedchemExpress

lonizable Cationic Lipidoid

1,2-dioleoyl-sn-glycero-3-
phosphoethanolamine (DOPE)

Avanti Polar Lipids

Helper Lipid

Cholesterol

Sigma-Aldrich

Helper Lipid

1,2-dimyristoyl-sn-glycero-3-
phosphoethanolamine-N-
[methoxy(polyethylene
glycol)-2000] (DMG-PEG2000)

Avanti Polar Lipids

PEGylated Lipid

Ethanol (200 proof, anhydrous)

Sigma-Aldrich

Organic Solvent

Citrate Buffer (e.g., 50 mM, pH
4.0)

Prepared in-house

Aqueous Phase Buffer

Phosphate-Buffered Saline
(PBS),pH 7.4

Thermo Fisher Scientific

Dialysis and Resuspension
Buffer

Payload (e.g., mMRNA, cGAMP)

Synthesized or Purchased

Therapeutic Cargo

Equipment

Microfluidic mixing system (e.g., NanoAssemblr Ignite)

Syringe pumps

Microfluidic chip (e.g., staggered herringbone micromixer)

Dynamic Light Scattering (DLS) instrument for size and polydispersity index (PDI)

measurement

Zeta potential analyzer
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o Fluorometer for encapsulation efficiency determination (e.g., using RiboGreen assay for
RNA)

» Dialysis cassettes (e.g., 20 kDa MWCO)

o Sterile, RNase-free consumables (syringes, tubes, pipette tips)

Experimental Protocols

Preparation of Stock Solutions
e Lipid Stock Solution (Organic Phase):

o Dissolve 93-0170, DOPE, cholesterol, and DMG-PEG2000 in 100% ethanol to achieve
the desired molar ratio. A commonly reported molar ratio for similar ionizable lipidoid LNPs
is 50:10:38.5:1.5 (lonizable Lipid:DOPE:Cholesterol:PEG-Lipid).

o The total lipid concentration in the ethanolic solution should be prepared to achieve the
desired final concentration after mixing. For example, a 10 mM total lipid stock can be
prepared.

o Vortex the solution until all lipids are completely dissolved. Store at -20°C.
o Payload Stock Solution (Aqueous Phase):
o Dissolve the payload (e.g., mMRNA or cGAMP) in a citrate buffer (e.g., 50 mM, pH 4.0).

o The concentration of the payload should be determined based on the desired final lipid-to-
payload ratio. For mRNA, an N:P ratio (ratio of nitrogen atoms in the ionizable lipid to
phosphate groups in the RNA) of approximately 6 is often targeted.[3]

LNP Synthesis via Microfluidic Mixing

The following protocol is a general guideline for LNP synthesis using a microfluidic device.
Specific parameters should be optimized for the particular instrument and desired LNP
characteristics.

e System Setup:
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o Prime the microfluidic system with ethanol and then with the aqueous buffer to ensure the
channels are clean and free of air bubbles.

o Load the lipid stock solution into one syringe and the payload stock solution into another

syringe.
e Mixing:

o Set the flow rate ratio (FRR) of the agueous phase to the organic phase. A common FRR
is 3:1.

o Set the total flow rate (TFR). A typical TFR can range from 2 to 12 mL/min. Higher TFRs
generally result in smaller LNPs.

o Initiate the flow from both syringes to begin the mixing process in the microfluidic chip.

o Collect the resulting LNP dispersion from the outlet of the chip into a sterile collection tube.

Purification

o Ethanol Removal and Buffer Exchange:

o Immediately after synthesis, dialyze the LNP dispersion against sterile PBS (pH 7.4) to
remove ethanol and raise the pH to a physiological level.

o Use a dialysis cassette with an appropriate molecular weight cutoff (e.g., 20 kDa).
o Perform dialysis at 4°C for at least 2 hours, with at least two changes of the dialysis buffer.
o Concentration (Optional):

o If a higher concentration of LNPs is required, centrifugal filter units can be used.

Characterization
» Size and Polydispersity Index (PDI):

o Dilute a small aliquot of the purified LNP suspension in PBS.
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o Measure the hydrodynamic diameter and PDI using Dynamic Light Scattering (DLS).
e Zeta Potential:

o Dilute a small aliquot of the purified LNP suspension in a low ionic strength buffer (e.g., 1
mM KCI).

o Measure the zeta potential using an electrophoretic light scattering instrument.

o Encapsulation Efficiency:

o For mRNA, the encapsulation efficiency can be determined using a fluorescent dye such

as RiboGreen.

o Measure the fluorescence of the LNP sample before and after lysis with a surfactant (e.g.,
Triton X-100).

o The encapsulation efficiency is calculated as: EE (%) = [(Total RNA) - (Free RNA)] / (Total
RNA) * 100

Quantitative Data Summary

The following table summarizes typical physicochemical properties of LNPs formulated with
ionizable lipidoids similar to 93-0170. Actual values for 93-0170 LNPs may vary depending on

the specific formulation parameters.
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Parameter Typical Value Method of Analysis
Molar Ratio (93-
0170:DOPE:Chol:DMG- 50:10:38.5:1.5 -
PEG2000)
N:P Ratio (for mRNA) ~6 Calculation
o Dynamic Light Scattering
Hydrodynamic Diameter 80 - 150 nm
(DLS)

) ) Dynamic Light Scattering

Polydispersity Index (PDI) <0.2

(DLS)

Zeta Potential (at pH 7.4)

Slightly negative to neutral

Electrophoretic Light

Scattering

Encapsulation Efficiency
(mRNA)

> 90%

RiboGreen Assay

Diagrams

LNP Synthesis Workflow "dot
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Solution Preparation

Lipid Stock
(93-0170, DOPE, Chol, PEG)
in Ethanol

Payload Stock
(mRNA or cGAMP)
in Citrate Buffer (pH 4)

Organic Phase Aqueous Phase

Synthesis

Microfluidic Mixing
(FRR 3:1, TFR 2-12 mL/min)

Purification & Characterization

Dialysis
(vs. PBS, pH 7.4)

Characterization
(Size, PDI, Zeta, EE%)

Click to download full resolution via product page

Caption: Logical flow of in situ cancer vaccination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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